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Introduction and Principle

lodometric titration is a highly accurate and widely used analytical method for the quantitative
determination of copper. This method is a type of redox titration that involves the indirect
titration of an oxidizing agent. In the case of copper analysis, cupric ions (Cu2*) are treated with
an excess of potassium iodide (KlI). The Cu?* ions oxidize the iodide ions (I7) to iodine (I2), and
in the process, are reduced to cuprous iodide (Cul), which precipitates out of solution.[1][2]

The liberated iodine, which is stoichiometrically related to the amount of copper(ll) present, is
then titrated with a standardized solution of sodium thiosulfate (Na2S20s3).[1][3] A starch
solution is used as an indicator, which forms a deep blue-black complex with iodine.[1][3] The
endpoint of the titration is reached when the blue color disappears, indicating that all the
liberated iodine has reacted with the thiosulfate.[2]

The key chemical reactions are as follows:
o Reaction of Copper(ll) with lodide: 2Cu?*(aq) + 41-(aq) — 2Cul(s) + I2(aq)[1][2]

e Titration with Sodium Thiosulfate: 12(aq) + 2S20327(aq) — 21=(aq) + S0~ (aq)[2]

Key Experimental Protocols
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A critical prerequisite for the accurate determination of copper is the use of a precisely
standardized sodium thiosulfate titrant. Potassium iodate (KIOs), a primary standard, is typically
used for this purpose.[4][5][6]

Protocol 1: Standardization of Sodium Thiosulfate
Solution

Objective: To accurately determine the concentration of a prepared sodium thiosulfate
(Na2S20s3) solution using potassium iodate (KIOs) as a primary standard.

Principle: Potassium iodate, a strong oxidizing agent, reacts with excess potassium iodide in an
acidic medium to liberate a known amount of iodine.[4] This liberated iodine is then titrated with
the sodium thiosulfate solution.

Reactions: KIOs + 5KI + 3H2S04 — 3l2 + 3K2S04 + 3H20[4] 3l2 + 6Na2S20s — 6Nal +
3Naz2S40e6[4]

Experimental Workflow for Standardization
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Caption: Workflow for standardizing sodium thiosulfate solution.
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Materials and Reagents:

Reagent/Apparatus Specification
Potassium lodate (KIOs) Primary standard grade, dried at 110°C
Sodium Thiosulfate (Na2S203-5H20) Analytical grade
Potassium lodide (KI) Analytical grade
Sulfuric Acid (H2SOa) Dilute (~1 M)
Starch Indicator 1% (w/v) solution, freshly prepared
Burette 50 mL, Class A
Volumetric Pipette 10 mL or 25 mL, Class A
Volumetric Flask 100 mL or 250 mL, Class A
Erlenmeyer Flasks 250 mL

Procedure:

e Preparation of 0.01 N Potassium lodate: Accurately weigh approximately 0.356 g of dried
KIOs. Dissolve it in deionized water and quantitatively transfer it to a 100 mL volumetric flask.
Make up to the mark with deionized water.[4]

e Preparation of ~0.1 N Sodium Thiosulfate: Dissolve approximately 25 g of Na2S203-5H20 in
1 liter of freshly boiled and cooled deionized water.[4] Store in a dark bottle.

« Titration: a. Pipette 10.00 mL of the standard KIOs solution into a 250 mL Erlenmeyer flask.
[4] b. Add approximately 2 g of KI and 5 mL of dilute H2SOa4.[4] Swirl to mix and allow the
flask to stand in the dark for about 10 minutes to ensure the complete liberation of iodine.[5]
c. Titrate the liberated iodine with the prepared sodium thiosulfate solution until the dark
brown color of the solution fades to a pale yellow.[1] d. Add 2-3 drops of starch indicator. The
solution should turn a deep blue-black color.[1][4] e. Continue the titration dropwise until the
blue color completely disappears, leaving a colorless solution.[4] f. Repeat the titration at
least two more times to obtain concordant results.
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Protocol 2: lodometric Determination of Copper

Objective: To determine the concentration of copper(ll) ions in an agueous sample.

Principle: As described in the introduction, Cu2* ions react with excess iodide to liberate iodine,
which is then titrated with the standardized sodium thiosulfate solution from Protocol 1.

Experimental Workflow for Copper Determination
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Caption: Workflow for the iodometric titration of a copper sample.
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Materials and Reagents:

Reagent/Apparatus Specification
Standardized Sodium Thiosulfate ~0.1 N, from Protocol 1
Copper(ll) Sample Solution Unknown concentration
Potassium lodide (KI) Analytical grade
Potassium Thiocyanate (KSCN) Analytical grade
Acetic Acid Dilute
Starch Indicator 1% (w/v) solution, freshly prepared
Burette 50 mL, Class A
Volumetric Pipette 10 mL, Class A
Erlenmeyer Flasks 250 mL

Procedure:

o Sample Preparation: Pipette 10.00 mL of the copper(ll) solution into a 250 mL Erlenmeyer
flask.[7] If the solution is not already acidic, add a few drops of dilute acetic acid to adjust the
pH to approximately 3-4.[8]

» Reaction: Add about 4 g of solid KI to the flask.[1] Swirl gently to dissolve. A brown color will
develop due to the liberated iodine, and a white precipitate of cuprous iodide (Cul) will form.

[2]

 Titration: a. Immediately begin titrating with the standardized sodium thiosulfate solution.[1]
b. Continue adding the titrant until the brown iodine color fades to a light, mustard-yellow.[1]
c. Add 5 mL of starch indicator solution. The solution will turn dark blue.[1] d. To achieve a
sharper endpoint, add about 2 g of potassium thiocyanate (KSCN). The KSCN displaces
adsorbed iodine from the surface of the Cul precipitate, making it available for titration.[1][3]
The blue color may intensify. e. Continue the titration drop-by-drop until the blue color
completely disappears, leaving a milky pink or lavender hue against the white precipitate.[1]
f. Record the final volume and repeat for concordant results.
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Data Presentation and Calculations

Quantitative Data Summary:

Standardization (Protocol

Copper Determination

Parameter

1) (Protocol 2)
Primary Standard Potassium lodate (KIOs) N/A
Titrant Sodium Thiosulfate (Na2S203) Standardized Naz2S203
Analyte Liberated lodine (from KIO3) Liberated lodine (from Cuz*)
Indicator Starch Starch
Endpoint Color Change Blue to Colorless Blue to Milky White/Lavender
Molar Ratio (Analyte:Titrant) 1 KIOs3 : 6 NazS20s3 2 Cu?* : 2 Naz2S20s (or 1:1)

Sample Calculation for Copper Concentration:

Moles of Na=S203 used:

o Moles = Molarity of Na2S203 x Volume of Na2S20s (L)

Moles of |2 reacted:

o From the stoichiometry (I2 + 252032~ -~ ...), Moles of I2 = 0.5 x Moles of Na2S20s3

Moles of Cu?* in sample:

o From the stoichiometry (2Cu2* + 41~ - ... + I2), Moles of Cu2* = 2 x Moles of |2

o Therefore, Moles of Cu2* = Moles of Na2S203

Concentration of Cu?* (g/L):

o Concentration (g/L) = (Moles of Cu?* x Molar Mass of Cu) / Volume of Sample (L)

Potential Interferences and Sources of Error
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o Oxidizing Agents: Other oxidizing agents that can react with iodide, such as Iron(lll), will
interfere and lead to erroneously high results. This can be mitigated by adding complexing
agents like fluoride or pyrophosphate to mask the Fe3*.[1]

o Loss of lodine: lodine is volatile and can be lost from the solution, leading to low results. This
is minimized by performing the titration immediately after adding Kl and in a cool solution.[1]

e pH Control: The pH of the solution is crucial. If it is too low (highly acidic), the atmospheric
oxidation of excess iodide can occur. If it is too high, copper(ll) may hydrolyze and
precipitate as copper(ll) hydroxide. The optimal pH is around 3.[3][8]

» Starch Indicator: The starch solution must be freshly prepared, as it is susceptible to
decomposition.[1] It should also be added only when the iodine concentration is low (near
the endpoint) to avoid the formation of a slowly dissociating iodine-starch complex, which
can cause a diffuse endpoint.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b078350#copper-iodate-in-iodometric-titration-for-
copper-determination]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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